21(S)-Hydroxy Montelukast
21(S)-Hydroxy Montelukast
Brand Name:
Vulcanchem
CAS No.:
184763-29-9
VCID:
VC0021445
InChI:
InChI=1S/C35H36ClNO4S/c1-34(2,41)29-9-4-3-8-28(29)31(38)20-32(42-22-35(16-17-35)21-33(39)40)25-7-5-6-23(18-25)10-14-27-15-12-24-11-13-26(36)19-30(24)37-27/h3-15,18-19,31-32,38,41H,16-17,20-22H2,1-2H3,(H,39,40)/b14-10+/t31-,32+/m0/s1
SMILES:
CC(C)(C1=CC=CC=C1C(CC(C2=CC=CC(=C2)C=CC3=NC4=C(C=CC(=C4)Cl)C=C3)SCC5(CC5)CC(=O)O)O)O
Molecular Formula:
C35H36ClNO4S
Molecular Weight:
602.2 g/mol
21(S)-Hydroxy Montelukast
CAS No.: 184763-29-9
Reference Standards
VCID: VC0021445
Molecular Formula: C35H36ClNO4S
Molecular Weight: 602.2 g/mol
| CAS No. | 184763-29-9 |
|---|---|
| Product Name | 21(S)-Hydroxy Montelukast |
| Molecular Formula | C35H36ClNO4S |
| Molecular Weight | 602.2 g/mol |
| IUPAC Name | 2-[1-[[(1R,3S)-1-[3-[(E)-2-(7-chloroquinolin-2-yl)ethenyl]phenyl]-3-hydroxy-3-[2-(2-hydroxypropan-2-yl)phenyl]propyl]sulfanylmethyl]cyclopropyl]acetic acid |
| Standard InChI | InChI=1S/C35H36ClNO4S/c1-34(2,41)29-9-4-3-8-28(29)31(38)20-32(42-22-35(16-17-35)21-33(39)40)25-7-5-6-23(18-25)10-14-27-15-12-24-11-13-26(36)19-30(24)37-27/h3-15,18-19,31-32,38,41H,16-17,20-22H2,1-2H3,(H,39,40)/b14-10+/t31-,32+/m0/s1 |
| Standard InChIKey | CHRNGXJVKOMERP-SIOAQITRSA-N |
| Isomeric SMILES | CC(C)(C1=CC=CC=C1[C@H](C[C@H](C2=CC=CC(=C2)/C=C/C3=NC4=C(C=CC(=C4)Cl)C=C3)SCC5(CC5)CC(=O)O)O)O |
| SMILES | CC(C)(C1=CC=CC=C1C(CC(C2=CC=CC(=C2)C=CC3=NC4=C(C=CC(=C4)Cl)C=C3)SCC5(CC5)CC(=O)O)O)O |
| Canonical SMILES | CC(C)(C1=CC=CC=C1C(CC(C2=CC=CC(=C2)C=CC3=NC4=C(C=CC(=C4)Cl)C=C3)SCC5(CC5)CC(=O)O)O)O |
| Synonyms | [R-[R*,S*-(E)]]-1-[[[1-[3-[2-(7-Chloro-2-quinolinyl)ethenyl]phenyl]-3-hydroxy-3-[2-(1-hydroxy-1-methylethyl)phenyl]propyl]thio]methyl]-cyclopropaneacetic Acid; Montelukast M5a |
| PubChem Compound | 10841306 |
| Last Modified | Nov 11 2021 |
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